Cas no 541517-43-5 (1,2-Diphenyl-1,2-Bis[(N-2-chloro-4-methylphenyl)imino]ethane-nickel(II)-dibromide)

1,2-Diphenyl-1,2-Bis[(N-2-chloro-4-methylphenyl)imino]ethane-nickel(II)-dibromide is a nickel(II) coordination complex featuring a tetradentate diimine ligand framework. This compound exhibits notable stability due to its rigid, chelating structure, which enhances its utility in catalytic applications, particularly in polymerization and cross-coupling reactions. The presence of electron-withdrawing chloro and methyl substituents on the aryl rings modulates the electronic properties of the ligand, influencing the reactivity and selectivity of the nickel center. Its dibromide counterions further contribute to solubility in polar organic solvents, facilitating homogeneous catalysis. This complex is of interest in academic and industrial research for its potential in developing efficient, tailored catalytic systems.
1,2-Diphenyl-1,2-Bis[(N-2-chloro-4-methylphenyl)imino]ethane-nickel(II)-dibromide structure
541517-43-5 structure
Product Name:1,2-Diphenyl-1,2-Bis[(N-2-chloro-4-methylphenyl)imino]ethane-nickel(II)-dibromide
CAS No:541517-43-5
MF:C28H22Br2Cl2N2Ni
MW:675.895084857941
CID:5232268
Update Time:2026-03-07

1,2-Diphenyl-1,2-Bis[(N-2-chloro-4-methylphenyl)imino]ethane-nickel(II)-dibromide Chemical and Physical Properties

Names and Identifiers

    • 1,2-Diphenyl-1,2-Bis[(N-2-chloro-4-methylphenyl)imino]ethane-nickel(II)-dibromide
    • Inchi: 1S/C28H22Cl2N2.2BrH.Ni/c1-19-13-15-25(23(29)17-19)31-27(21-9-5-3-6-10-21)28(22-11-7-4-8-12-22)32-26-16-14-20(2)18-24(26)30;;;/h3-18H,1-2H3;2*1H;/q;;;+2/p-2
    • InChI Key: LEPNKYXOCFWNKX-UHFFFAOYSA-L
    • SMILES: CC1C=CC(N=C(C(C2C=CC=CC=2)=NC2C=CC(C)=CC=2Cl)C2C=CC=CC=2)=C(Cl)C=1.[Ni](Br)Br

1,2-Diphenyl-1,2-Bis[(N-2-chloro-4-methylphenyl)imino]ethane-nickel(II)-dibromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB525559-100 mg
1,2-Diphenyl-1,2-Bis[(N-2-chloro-4-methylphenyl)imino]ethane-nickel(II)-dibromide; .
541517-43-5
100mg
€526.00 2023-06-14
abcr
AB525559-100mg
1,2-Diphenyl-1,2-Bis[(N-2-chloro-4-methylphenyl)imino]ethane-nickel(II)-dibromide; .
541517-43-5
100mg
€526.00 2025-04-18

Additional information on 1,2-Diphenyl-1,2-Bis[(N-2-chloro-4-methylphenyl)imino]ethane-nickel(II)-dibromide

Research Brief on 1,2-Diphenyl-1,2-Bis[(N-2-chloro-4-methylphenyl)imino]ethane-nickel(II)-dibromide (CAS: 541517-43-5)

The compound 1,2-Diphenyl-1,2-Bis[(N-2-chloro-4-methylphenyl)imino]ethane-nickel(II)-dibromide (CAS: 541517-43-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in catalysis and drug development. This research brief synthesizes the latest findings on this nickel(II) complex, focusing on its synthesis, characterization, and biological activities.

Recent studies have highlighted the compound's role as a highly efficient catalyst in cross-coupling reactions, particularly in the formation of carbon-carbon and carbon-heteroatom bonds. The presence of the chloro and methyl substituents on the phenyl rings enhances its electron-withdrawing properties, which is critical for stabilizing the transition state in catalytic cycles. Additionally, the nickel(II) center's coordination geometry has been shown to influence its reactivity, making it a versatile tool in synthetic chemistry.

In the context of medicinal chemistry, preliminary investigations suggest that this nickel(II) complex exhibits moderate cytotoxicity against certain cancer cell lines. The mechanism of action appears to involve the generation of reactive oxygen species (ROS) and interference with cellular redox homeostasis. However, further in vivo studies are required to validate these findings and assess the compound's therapeutic potential.

Structural characterization of 1,2-Diphenyl-1,2-Bis[(N-2-chloro-4-methylphenyl)imino]ethane-nickel(II)-dibromide has been achieved through X-ray crystallography and spectroscopic techniques such as NMR and IR. These analyses confirm the square-planar geometry around the nickel(II) center and the presence of weak intermolecular interactions, which may contribute to its stability and solubility in various solvents.

Future research directions for this compound include optimizing its catalytic efficiency for industrial applications and exploring its pharmacological properties in greater detail. Given its structural versatility, it may also serve as a scaffold for the development of novel metal-based therapeutics. Collaborative efforts between chemists and biologists will be essential to unlock the full potential of this intriguing compound.

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